4-(3-Chlorophenyl)-3-methylbenzoic acid

• IUPAC Name: 4-(3-chlorophenyl)-3-methylbenzoic acid
• InChI: InChI=1S/C14H11ClO2/c1-9-7-11(14(16)17)5-6-13(9)10-3-2-4-12(15)8-10/h2-8H,1H3,(H,16,17)
• InChI Key: SZOUNCWDXCHSNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC(=CC=C2)Cl
• Molecular Formula: C14H11ClO2
• DSSTOX Substance ID: DTXSID10689547
• Molecular Weight: 246.69 g/mol
• CAS RN: 1261928-83-9

Description

4-(3-Chlorophenyl)-3-methylbenzoic acid, also known as 4-chloro-3-methylbenzoic acid (CMBA), is a synthetic organic compound with a variety of applications in both scientific research and industrial production. It is a white solid that is insoluble in water, and its chemical structure consists of a benzene ring with a chlorine atom and a methyl group attached to the third carbon atom. CMBA has been used in a range of research studies, including those involving biochemistry, physiology, and pharmacology, due to its unique properties.

Scientific Research Applications

CMBA has a wide range of applications in scientific research. It has been used to study the effects of chemical compounds on biochemical and physiological processes, as well as to study the structure and function of proteins. CMBA has been used to study the mechanism of action of drugs, as well as to study the effects of drugs on the body. It has also been used to study the effects of environmental toxins on the body, as well as to study the effects of environmental pollutants on the environment.

Mechanism of Action

The mechanism of action of CMBA is not fully understood. However, it is believed that CMBA binds to certain proteins in the body, which in turn affects the activity of these proteins. This binding can affect the activity of enzymes, receptors, and other proteins, which can lead to changes in biochemical and physiological processes in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMBA are not fully understood. However, it has been shown to affect the activity of enzymes, receptors, and other proteins in the body. CMBA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) enzymes, which are involved in inflammation and pain. CMBA has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in memory and learning. CMBA has also been shown to inhibit the activity of the enzyme phosphodiesterase, which is involved in the breakdown of cAMP.

Advantages and Limitations for Lab Experiments

The advantages of using CMBA in lab experiments include its low cost, its stability in aqueous solutions, and its low toxicity. CMBA is also relatively easy to synthesize and is readily available. The main limitation of using CMBA in lab experiments is that its mechanism of action is not fully understood. This can make it difficult to determine the exact effects of CMBA on biochemical and physiological processes in the body.

Future Directions

There are a number of potential future directions for CMBA research. These include further studies into its mechanism of action, its effects on biochemical and physiological processes, and its potential applications in drug development. Other potential future directions include studies into the effects of CMBA on the environment, as well as studies into its potential use as a pesticide. Additionally, further research into the synthesis methods for CMBA could lead to more efficient and cost-effective production processes.

Synthesis Methods

CMBA can be synthesized through a variety of methods. The most common method is the Friedel-Crafts acylation reaction, in which an anhydride reacts with a benzene ring to form a carboxylic acid. The reaction takes place in an acidic environment, such as sulfuric acid, and the anhydride is usually an acyl chloride. The reaction can be catalyzed by Lewis acids, such as aluminum chloride, and the reaction is usually carried out at a temperature of around 80 to 100 degrees Celsius. Other methods for synthesizing CMBA include the reaction of a methyl benzoate with a chloroformic ester, the reaction of a methyl benzoate with a chloroformic acid, and the reaction of a benzoic acid with a methyl chloroformate.